![molecular formula C10H13F3O2 B6223444 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2763755-18-4](/img/no-structure.png)
3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid
Overview
Description
3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid, also known as TFPBPCA, is a compound that has gained significant attention in scientific research due to its unique molecular structure and potential applications in various fields.
Scientific Research Applications
3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been extensively studied for its potential applications in various scientific fields. In the field of organic chemistry, 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been used as a building block for the synthesis of various compounds. It has also been used as a ligand in coordination chemistry studies. In the field of medicinal chemistry, 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid is not fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes and proteins involved in disease pathways. For example, 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which plays a critical role in inflammation and cancer.
Biochemical and physiological effects:
3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid can reduce tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds used in scientific research. However, 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid has some limitations. It has low solubility in water, which can make it difficult to work with in certain experiments. It also has limited bioavailability, which can affect its efficacy in vivo.
Future Directions
There are several future directions for research involving 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid. One area of interest is the development of 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid derivatives with improved solubility and bioavailability. Another area of interest is the study of 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid in combination with other compounds for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid and its potential applications in various scientific fields.
Synthesis Methods
3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid can be synthesized through a multistep process involving various chemical reactions. The initial step involves the synthesis of 3-bromo-1-cyclobutanecarboxylic acid, which is then reacted with 1,1,1-trifluoro-4-iodobutane to form 3-(4,4,4-trifluorobutyl)cyclobutanecarboxylic acid. This compound is then subjected to a ring-opening reaction using lithium diisopropylamide (LDA) and subsequently reacted with acetic anhydride to yield 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the introduction of a carboxylic acid group onto a bicyclo[1.1.1]pentane ring system, followed by the addition of a trifluorobutyl group to the carboxylic acid. The synthesis will be carried out in several steps, starting with the preparation of the bicyclo[1.1.1]pentane ring system.", "Starting Materials": [ "1,3-cyclohexadiene", "dichloromethane", "sodium hydroxide", "diethyl ether", "bromobutane", "trifluorobutylamine", "acetic anhydride", "sodium bicarbonate", "sodium chloride", "sodium sulfate", "ethyl acetate", "methanol", "hydrochloric acid", "sodium hydroxide solution" ], "Reaction": [ "1. Preparation of bicyclo[1.1.1]pentane ring system: 1,3-cyclohexadiene is reacted with dichloromethane in the presence of sodium hydroxide to form the bicyclo[1.1.1]pentane ring system.", "2. Bromobutane addition: The bicyclo[1.1.1]pentane ring system is reacted with bromobutane in diethyl ether to form the corresponding alkylated product.", "3. Trifluorobutylamine addition: The alkylated product is reacted with trifluorobutylamine in the presence of acetic anhydride to form the corresponding amide.", "4. Hydrolysis: The amide is hydrolyzed with sodium bicarbonate to form the corresponding carboxylic acid.", "5. Purification: The carboxylic acid is purified by extraction with ethyl acetate, followed by washing with water, drying over sodium sulfate, and evaporation of the solvent.", "6. Acidification: The purified carboxylic acid is dissolved in methanol and treated with hydrochloric acid to form the corresponding salt.", "7. Neutralization: The salt is neutralized with sodium hydroxide solution to form the final product, 3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid." ] } | |
CAS RN |
2763755-18-4 |
Product Name |
3-(4,4,4-trifluorobutyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
Molecular Formula |
C10H13F3O2 |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
